Cas no 70905-45-2 (1,3-Dichloro-2-(methoxymethoxy)propane)

1,3-Dichloro-2-(methoxymethoxy)propane is a versatile chlorinated ether compound used primarily as an intermediate in organic synthesis. Its bifunctional structure, featuring reactive chloro and methoxymethoxy groups, enables selective transformations in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The compound offers efficient reactivity in nucleophilic substitution and elimination reactions, facilitating the synthesis of complex molecular architectures. Its stability under controlled conditions ensures reliable handling in laboratory and industrial settings. The methoxymethoxy group provides a protective functionality for alcohols, enhancing its utility in multi-step synthetic routes. This reagent is valued for its balanced reactivity and compatibility with a range of reaction conditions, making it a useful building block in fine chemical synthesis.
1,3-Dichloro-2-(methoxymethoxy)propane structure
70905-45-2 structure
Product Name:1,3-Dichloro-2-(methoxymethoxy)propane
CAS No:70905-45-2
MF:C5H10Cl2O2
MW:173.037700176239
MDL:MFCD00130114
CID:975802
PubChem ID:5323878
Update Time:2025-10-19

1,3-Dichloro-2-(methoxymethoxy)propane Chemical and Physical Properties

Names and Identifiers

    • 1-Chloro-2-(chloromethyl)-3,5-dioxahexane
    • 1,1-Bis(Chloromethyl)-2,4-Dioxapentane
    • 1,3-Dichloro-2-(methoxymethoxy)propane
    • 1,3-dichloro-2-methoxymethoxy-propane
    • 1.3-Dichlor-2-methoxymethoxy-propan
    • 2-chloro-1-(chloromethyl)ethyl methoxymethyl ether
    • GEGJQMIXBNYSQG-UHFFFAOYSA-N
    • C1197
    • [2-Chloro-1-(chloromethyl)ethoxy]methoxy-methane
    • InChI=1/C5H10Cl2O2/c1-8-4-9-5(2-6)3-7/h5H,2-4H2,1H
    • FT-0666585
    • 70905-45-2
    • AS-63628
    • EN300-170259
    • FT-0666586
    • DTXSID50415842
    • AKOS027320549
    • Naphthalen-1-ylcarbamoylphosphoramidic dichloride
    • SCHEMBL4474902
    • MFCD00130114
    • D89367
    • 1,3-DICHLORO-2-(METHOXYMETHOXY)-PROPANE
    • 1 pound not3-Dichloro-2-(methoxymethoxy)propane
    • MDL： MFCD00130114
    • Inchi： 1S/C5H10Cl2O2/c1-8-4-9-5(2-6)3-7/h5H,2-4H2,1H3
    • InChI Key： GEGJQMIXBNYSQG-UHFFFAOYSA-N
    • SMILES： ClCC(CCl)OCOC

Computed Properties

  • Exact Mass: 172.00600
  • Monoisotopic Mass: 172.0057849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 56.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Color/Form: 。
  • Density: 1,23 g/cm3
  • Boiling Point: 95°C/30mmHg
  • Refractive Index: 1.4520-1.4540
  • PSA: 18.46000
  • LogP: 1.45310
  • Solubility: 。

1,3-Dichloro-2-(methoxymethoxy)propane Security Information

1,3-Dichloro-2-(methoxymethoxy)propane Customs Data

  • HS CODE：2909199090
  • Customs Data：

    China Customs Code:

    2909199090

    Overview:

    2909199090. Other acyclic ethers and their halogenated derivatives(Including sulfonation,Nitrosative or nitrosative derivatives). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909199090. other acyclic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1,3-Dichloro-2-(methoxymethoxy)propane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D136843-1g
1,3-Dichloro-2-(methoxymethoxy)propane
 70905-45-2 ≥95.0%(GC)
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 ¥193.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D136843-25g
1,3-Dichloro-2-(methoxymethoxy)propane
 70905-45-2 ≥95.0%(GC)
25g
 ¥1853.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D136843-5g
1,3-Dichloro-2-(methoxymethoxy)propane
 70905-45-2 ≥95.0%(GC)
5g
 ¥531.90 2023-09-03
Apollo Scientific
OR937921-1g
1-Chloro-2-(chloromethyl)-3,5-dioxahexane
 70905-45-2 95%
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 £39.00 2025-02-20
Apollo Scientific
OR937921-5g
1-Chloro-2-(chloromethyl)-3,5-dioxahexane
 70905-45-2 95%
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 £104.00 2025-02-20
Apollo Scientific
OR937921-25g
1-Chloro-2-(chloromethyl)-3,5-dioxahexane
 70905-45-2 95%
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 £338.00 2025-02-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C1197-25g
1,3-Dichloro-2-(methoxymethoxy)propane
 70905-45-2 95.0%(GC)
25g
 ￥2350.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C1197-5g
1,3-Dichloro-2-(methoxymethoxy)propane
 70905-45-2 95.0%(GC)
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 ￥850.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
GE225-1g
1,3-Dichloro-2-(methoxymethoxy)propane
 70905-45-2 95.0%(GC)
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 ￥317.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
GE225-5g
1,3-Dichloro-2-(methoxymethoxy)propane
 70905-45-2 95.0%(GC)
5g
 ￥843.0 2022-05-30

1,3-Dichloro-2-(methoxymethoxy)propane Production Method

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